Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso-

• CAS RN: 106636-46-8
• Molecular Formula: C12H8N4O3S
• Molecular Weight: 288.28 g/mol
• IUPAC Name: 2-methyl-6-(4-nitrophenyl)-5-nitrosoimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C12H8N4O3S/c1-7-6-15-11(14-17)10(13-12(15)20-7)8-2-4-9(5-3-8)16(18)19/h2-6H,1H3
• InChI Key: GKQREIUTZBDBND-UHFFFAOYSA-N
• SMILES: CC1=CN2C(=C(N=C2S1)C3=CC=C(C=C3)[N+](=O)[O-])N=O
• synonyms: 3-methyl-7-(4-nitrophenyl)-8-nitroso-4-thia-1,6-diazabicyclo[3.3.0]oct a-2,5,7-triene

Description

Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- is a chemical compound that has shown promising results in scientific research applications. It is a heterocyclic compound with a nitroso group and a nitro group attached to its structure. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes, such as topoisomerases and dihydrofolate reductase, which are essential for the survival of cancer cells and bacteria.
Biochemical and Physiological Effects:
Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect in cancer therapy. Additionally, it has been found to inhibit the growth and proliferation of bacterial cells, which is a desirable effect in antimicrobial therapy.

Advantages and Limitations for Lab Experiments

One advantage of using Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- in lab experiments is its relatively simple synthesis method. Additionally, the compound has shown promising results in both antimicrobial and anticancer studies. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso-. One potential direction is the development of new derivatives of the compound with improved efficacy and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify potential drug targets. Finally, clinical trials are needed to evaluate the safety and efficacy of the compound as a therapeutic agent in humans.

Synthesis Methods

The synthesis of Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- has been achieved through several methods such as the reaction of 2-aminothiazole with α,β-unsaturated ketones, and the reaction of 2-aminothiazole with nitrosating agents. The most commonly used method involves the reaction of 2-aminothiazole with 2-cyclohexenone in the presence of a base to yield the desired compound.

Scientific Research Applications

Imidazo(2,1-b)thiazole, 2-methyl-6-(p-nitrophenyl)-5-nitroso- has been extensively studied for its potential as a therapeutic agent. It has been shown to possess antimicrobial activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, it has been found to exhibit anticancer activity against various cancer cell lines, including breast cancer and lung cancer.